Cas no 506-31-0 (9-Eicosenoic acid)

• Product Name: 9-Eicosenoic acid
• CAS No: 506-31-0
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 37879
• PubChem ID: 5460988
• Update Time: 2025-04-18

9-Eicosenoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Eicosenoic acid
• (E)-icos-9-enoic acid
• (E)-9-Icosenoic acid
• 9-Icosenoic acid
• icos-9-enoic acid
• DTXSID6060135
• 506-31-0
• trans-Delta(9)-eicosenoic acid
• C20:1n-11
• Eicos-9t-ensaeure
• gadelaidic acid
• Q27114927
• Nonadecen-(10)-carbonsaeure-(1)
• Eikosen-(9)-saeure-(20)
• (E)-eicos-9-enoic acid
• 9t-Eicosensaeure
• CHEBI:32422
• Gadoleinsaure
• eicos-9t-enoic acid
• LMFA01030700
• SCHEMBL150978
• (9E)-icos-9-enoic acid
• 9E-Eicosenoic acid
• NS00019902
• CHEBI:180273
• 9-eicosaenoic acid
• EINECS 208-032-9

• Inchi： 1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h11-12H,2-10,13-19H2,1H3,(H,21,22)/b12-11+
• InChI Key： LQJBNNIYVWPHFW-VAWYXSNFSA-N
• SMILES： OC(CCCCCCC/C=C/CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 310.28700
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8882
• Melting Point: 23°C
• Boiling Point: 419.84°C (estimate)
• Refractive Index: 1.4597
• PSA: 37.30000
• LogP: 6.88870
• FEMA: 3312

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids